N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea

• IUPAC Name: 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-pyrrolidin-1-ylsulfonylphenyl)thiourea
• InChI: InChI=1S/C21H27N3O4S2/c1-27-19-10-5-16(15-20(19)28-2)11-12-22-21(29)23-17-6-8-18(9-7-17)30(25,26)24-13-3-4-14-24/h5-10,15H,3-4,11-14H2,1-2H3,(H2,22,23,29)
• InChI Key: QJIOGFIWGRFQOI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=S)NC2=CC=C(C=C2)S(=O)(=O)N3CCCC3)OC
• Molecular Formula: C21H27N3O4S2
• Molecular Weight: 449.6 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea, also known as DPTU, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. DPTU belongs to the class of thiourea derivatives and has been shown to exhibit various biochemical and physiological effects.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea has been studied extensively for its potential therapeutic applications. It has been shown to exhibit antitumor, antiviral, and anti-inflammatory properties. N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea has been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of various cancer cells. Additionally, N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea has been shown to have antiviral activity against the influenza virus. The anti-inflammatory properties of N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea have also been studied, with promising results in the treatment of inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

The mechanism of action of N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea is not fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways. N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea has been shown to inhibit the activity of a protein called glycogen synthase kinase-3 beta (GSK-3β), which is involved in various cellular processes such as cell proliferation and apoptosis. N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea has also been shown to inhibit the activity of the nuclear factor kappa B (NF-κB) signaling pathway, which is involved in regulating inflammation and immune responses.
Biochemical and Physiological Effects:
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea has also been shown to have antiviral activity against the influenza virus by inhibiting the replication of the virus. The anti-inflammatory properties of N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea have also been studied, with promising results in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea in lab experiments is its relatively low toxicity. N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea has been shown to have low toxicity in various cell lines and animal models. Additionally, N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea is relatively easy to synthesize and purify, making it a cost-effective compound to use in lab experiments. One of the limitations of using N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea in lab experiments is its limited solubility in aqueous solutions. This can make it difficult to administer N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea in certain experimental settings.

Future Directions

There are several future directions for the study of N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea. One potential direction is the investigation of N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea as a potential therapeutic agent for cancer treatment. Further studies are needed to determine the efficacy of N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea in vivo and to identify the specific mechanisms by which it inhibits cancer cell growth. Another potential direction is the investigation of N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea as a potential treatment for viral infections. Additional studies are needed to determine the antiviral activity of N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea against other viruses and to identify the specific mechanisms by which it inhibits viral replication. Finally, further studies are needed to investigate the potential of N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea as a treatment for inflammatory diseases such as rheumatoid arthritis.